Hydroxy Itraconazole D8

Specification

• Molecular Formula: C35H30D8Cl2N8O5
• Molecular Weight: 729.68
• IUPAC Name: 4-[4-[4-[4-[[2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-(1,1,1,2,3,4,4,4-octadeuterio-3-hydroxybutan-2-yl)-1,2,4-triazol-3-one
• Standard InChI: InChI=1S/C35H38Cl2N8O5/c1-24(25(2)46)45-34(47)44(23-40-45)29-6-4-27(5-7-29)41-13-15-42(16-14-41)28-8-10-30(11-9-28)48-18-31-19-49-35(50-31,20-43-22-38-21-39-43)32-12-3-26(36)17-33(32)37/h3-12,17,21-25,31,46H,13-16,18-20H2,1-2H3/i1D3,2D3,24D,25D
• SMILES: CC(C(C)O)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl

Introduction

Chemical Structure and Properties

Hydroxy Itraconazole D8 possesses a complex chemical structure that reflects its pharmaceutical significance. The molecule contains multiple functional groups that contribute to its pharmacological properties and analytical utility.

Molecular Identification

The chemical identity of Hydroxy Itraconazole D8 is defined by several key parameters:

Parameter	Value
Molecular Formula	C35H30D8Cl2N8O5
Molecular Weight	729.68 g/mol
CAS Number	T11585
IUPAC Name	4-[4-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-(1,1,1,2,3,4,4,4-octadeuterio-3-hydroxybutan-2-yl)-1,2,4-triazol-3-one

The compound contains eight deuterium atoms strategically positioned in the 3-hydroxybutan-2-yl side chain, which provides the mass difference necessary for its function as an internal standard in analytical procedures.

Physicochemical Properties

Hydroxy Itraconazole D8 exhibits several important physicochemical properties that determine its behavior in biological systems and analytical procedures:

Property	Value
XLogP3	4.5
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	10
Rotatable Bond Count	11
Topological Polar Surface Area	121 Ų
Complexity	1150
Defined Atom Stereocenter Count	2
Undefined Atom Stereocenter Count	2

Applications in Analytical Chemistry

The primary application of Hydroxy Itraconazole D8 is as an internal standard in analytical chemistry, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

Role as Internal Standard in Mass Spectrometry

In analytical methods, particularly those involving mass spectrometry, Hydroxy Itraconazole D8 serves as an ideal internal standard due to its deuterium labeling. The presence of deuterium atoms results in a mass shift that allows the internal standard to be distinguished from the analyte of interest while maintaining nearly identical chemical behavior. This characteristic is crucial for accurate quantification in complex biological matrices.

Studies have demonstrated that using Hydroxy Itraconazole D8 as an internal standard enables the development of sensitive, accurate, and reproducible analytical methods for quantifying Hydroxy Itraconazole in various biological samples. The deuterium labeling provides sufficient mass distinction without significantly altering the compound's chromatographic behavior.

Validated Analytical Methods

A notable application of Hydroxy Itraconazole D8 is in a validated high-performance liquid chromatography-tandem mass spectrometric (HPLC-MS/MS) method developed for the simultaneous determination of Itraconazole and Hydroxy Itraconazole in human plasma. This method demonstrated excellent sensitivity, precision, and accuracy, making it suitable for pharmacokinetic studies and bioequivalence assessments.

The analytical procedure utilized solid-phase extraction with hydrophilic-lipophilic balance cartridges for sample preparation, followed by chromatographic separation on a Chromolith speed rod RP-18e column. The mobile phase consisted of 10 mM ammonium formate buffer (pH 4.0) and methanol in a ratio of 20:80 v/v. The method achieved linear calibration curves over the range of 0.301 to 151.655 ng/ml for Itraconazole and 0.946 to 224.908 ng/ml for Hydroxy Itraconazole.

The extraction efficiency for Hydroxy Itraconazole D8 was determined to be approximately 50.16%, which was comparable to the extraction efficiencies of Itraconazole (52.07%), Hydroxy Itraconazole (53.73%), and Itraconazole-D9 (49.68%).

Pharmacokinetic Studies and Applications

Hydroxy Itraconazole D8 has played a crucial role in pharmacokinetic studies of Itraconazole and its metabolites. Its application as an internal standard has facilitated the development of analytical methods that provide accurate and reliable pharmacokinetic data.

The validated analytical method utilizing Hydroxy Itraconazole D8 as an internal standard was successfully employed in a bioequivalence study comparing two formulations of Itraconazole 100 mg capsules in 14 healthy male Indian volunteers. The precision and accuracy of the method, enhanced by the use of the deuterated internal standard, allowed for reliable comparison of the pharmacokinetic parameters of the test and reference formulations.

Such bioequivalence studies are essential for ensuring that generic formulations of Itraconazole provide the same therapeutic effect as the innovator product. The use of Hydroxy Itraconazole D8 as an internal standard contributes significantly to the reliability of these assessments.

Metabolite Profiling

In addition to quantifying Hydroxy Itraconazole in pharmacokinetic studies, analytical methods utilizing Hydroxy Itraconazole D8 have contributed to more comprehensive metabolite profiling of Itraconazole. These studies provide valuable information about the metabolism of Itraconazole, which is important for understanding its therapeutic effects, potential drug interactions, and individual variations in response.

Comparison with Related Compounds

Understanding the relationship between Hydroxy Itraconazole D8 and related compounds provides important context for its applications and properties.

Relationship with Itraconazole and Hydroxy Itraconazole

Hydroxy Itraconazole D8, being the deuterium-labeled form of Hydroxy Itraconazole, maintains the same chemical structure and properties, with the exception of the substitution of eight hydrogen atoms with deuterium atoms. This substitution results in a molecular weight difference that is detectable by mass spectrometry without significantly altering the compound's chemical behavior.

Comparison with Other Isotopically Labeled Standards

In the search results, Itraconazole-D9 is mentioned as another isotopically labeled internal standard used in analytical methods. Like Hydroxy Itraconazole D8, Itraconazole-D9 is designed to serve as an internal standard for the quantification of its non-deuterated counterpart (Itraconazole) in biological samples.

Both compounds demonstrate similar extraction efficiencies in solid-phase extraction procedures (49.68% for Itraconazole-D9 and 50.16% for Hydroxy Itraconazole D8), indicating comparable behavior during sample preparation.